Cas no 648956-79-0 (Benzene, 1,4-dimethoxy-2-[(phenylmethyl)thio]-)

• Product Name: Benzene, 1,4-dimethoxy-2-[(phenylmethyl)thio]-
• CAS No: 648956-79-0
• MF: C₁₅H₁₆O₂S
• MW: 260.351343154907
• CID: 411804
• PubChem ID: 12065352
• Update Time: 2025-04-19

Benzene, 1,4-dimethoxy-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dimethoxy-2-[(phenylmethyl)thio]-
• 2-benzylsulfanyl-1,4-dimethoxybenzene
• DTXSID40476801
• 648956-79-0

• Inchi： 1S/C15H16O2S/c1-16-13-8-9-14(17-2)15(10-13)18-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key： IKMBMULMVHBESP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.08718
• Monoisotopic Mass: 260.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 18.46